N-(3-chloro-4-methylphenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16ClN3OS2/c1-11-4-3-5-13(8-11)17-21-18(25-22-17)24-10-16(23)20-14-7-6-12(2)15(19)9-14/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: QGPGLPCDDYZXML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NC3=CC(=C(C=C3)C)Cl
• Molecular Formula: C18H16ClN3OS2
• Molecular Weight: 389.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, commonly referred to as "CTA" is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CTA belongs to the class of thiadiazole derivatives, which have been found to possess a wide range of biological activities.

Scientific Research Applications

Anticancer Activity

• Synthesized derivatives of 5-methyl-4-phenyl thiazole, including compounds related to the one , have been evaluated for their anticancer properties. Studies found that certain compounds exhibited significant cytotoxicity against human lung adenocarcinoma cells, demonstrating promising selectivity and potential as anticancer agents. One particular derivative showed high selectivity with an IC50 value of 23.30 ± 0.35 µM against A549 cells, indicating its potential efficacy in cancer treatment (Evren et al., 2019).

Antimicrobial and Anti-inflammatory Activity

• Novel derivatives of N-(3-chloro-4-fluorophenyl)-2-[(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and tested for anti-inflammatory activity. Among these, certain compounds showed significant anti-inflammatory effects, indicating their potential for therapeutic applications in inflammatory diseases (Sunder & Maleraju, 2013).

Herbicide Metabolism and Toxicity

• Research on chloroacetamide herbicides, structurally similar to the compound , explored their metabolism in human and rat liver microsomes. These studies provide insights into the metabolic pathways and potential toxicities of these compounds, suggesting implications for their safe use and environmental impact (Coleman et al., 2000).

Optoelectronic Properties

• Thiazole-based polythiophenes, which share a structural motif with the compound of interest, have been synthesized and analyzed for their optoelectronic properties. Such studies are crucial for the development of new materials for electronic and photonic applications, indicating the versatility of thiazole derivatives in materials science (Camurlu & Guven, 2015).